2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(4-methoxyphenyl)acetamide
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Description
2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C15H18N2O4S and its molecular weight is 322.38. The purity is usually 95%.
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Scientific Research Applications
Antifungal Agents
2-Oxo-morpholin-3-yl-acetamide derivatives have been identified as potent antifungal agents against a range of fungi, including Candida and Aspergillus species. The introduction of gem-dimethyl groups to the morpholinone core improved plasmatic stability while maintaining antifungal efficacy. These compounds demonstrate broad-spectrum activity and in vivo efficacy in models of systemic fungal infections, indicating potential applications in developing treatments for fungal diseases (Bardiot et al., 2015).
Antimicrobial Activity
2-[[5-Alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds exhibited activity against a variety of microbial species, with some showing potency comparable to reference standards. This suggests potential applications in developing new antimicrobial agents for treating infections (Gul et al., 2017).
Structural and Fluorescent Properties
Research on amide-containing isoquinoline derivatives has explored their structural aspects and properties, including the formation of salts and inclusion compounds with enhanced fluorescence emission. These findings have implications for the use of such compounds in materials science and chemical sensing technologies (Karmakar et al., 2007).
Crystal Structure Analysis
Studies on the crystal structures of oxothiazolidin-2-ylidene acetamides provide insights into their structural characteristics, which could inform the design of compounds with specific physical or chemical properties for applications in materials science or drug development (Galushchinskiy et al., 2017).
Properties
IUPAC Name |
2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O4S/c1-9-14(19)17(15(20)10(2)22-9)8-13(18)16-11-4-6-12(21-3)7-5-11/h4-7,9-10H,8H2,1-3H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOTKQVSNWGAZGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)N(C(=O)C(S1)C)CC(=O)NC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.